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Compound of Interest

Compound Name: Acid Blue 161

CAS No.: 12392-64-2

Cat. No.: B085170

Get Quote

Part 1: Core Identification & Nomenclature
Acid Blue 161 is a synthetic organic colorant belonging to the 1:2 metal-complex azo dye

class.[1] Unlike simple acid dyes, it consists of a central chromium ion coordinated to two azo

dye ligands.[1] This structure confers exceptional light fastness and stability, making it a critical

reagent in textile chemistry (wool/silk) and a target analyte in environmental chromatography

research.[1]

Validated Registry Numbers
The identification of Acid Blue 161 is often complicated by the existence of multiple salt forms

and deprecated registry numbers.[1] The following hierarchy should be used for procurement

and regulatory documentation.
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Registry Type Identifier Status Notes

CAS Number 12392-64-2 Primary

The standard identifier

for the disodium

chromium complex.[1]

CAS Number 6505-92-6 Secondary

Often associated with

specific hydration

states or generic "Acid

Blue 161" entries in

older MSDS.[1]

CAS Number 117216-04-3 Deprecated
Deleted or replaced

registry number.[1]

C.I. Number 15706 Standard

Colour Index

Constitution Number

(Chemical Structure).

[1][2]

C.I. Name Acid Blue 161 Standard
Colour Index Generic

Name.

Synonyms & Trade Names
IUPAC/Chemical Name: Chromate(3-), bis[3-hydroxy-4-[(2-hydroxy-1-naphthalenyl)azo]-1-

naphthalenesulfonato(3-)]-, disodium hydrogen (or similar salt variations).[1]

Commercial Aliases: Palatine Fast Blue BN, Complex Blue BN, Blue 2R.[1]

Part 2: Chemical Profile & Structural Logic
Molecular Architecture
Acid Blue 161 is not a simple salt but a coordination complex.[1]

Ligand Precursor: 3-hydroxy-4-[(2-hydroxy-1-naphthalenyl)azo]-1-naphthalenesulfonic acid.

[1][3]
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Complexation: One Chromium(III) atom coordinates with two molecules of the azo ligand in a

1:2 ratio.[1]

Molecular Formula:

(Typical commercial form).[1][4]

Molecular Weight: ~858.75 g/mol (varies with counterions).[1]

Synthesis Pathway Visualization
The following diagram illustrates the logical flow of Acid Blue 161 synthesis, highlighting the

critical transition from a simple azo structure to the stable metal complex.

Reaction Stages
1-Amino-2-naphthol-4-sulfonic acid Diazotization

(NaNO2 / HCl) Diazo Intermediate

Coupling Reaction
(Alkaline pH)2-Naphthol

Unmetallized Azo Ligand
(C.I. Mordant Black 17)

Formation of Azo Bond

1:2 Metal Complexation
(130°C, 3 hours)

Chromium Source
(Formic Acid / Chromate) Acid Blue 161

(1:2 Cr Complex)

Coordination

Click to download full resolution via product page

Caption: Synthesis logic flow from diazo coupling precursors to the final 1:2 chromium complex

stabilization.

Part 3: Technical Specifications & Properties[1]
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Property Value/Description Relevance to Research

Physical State Dark blue powder
Handling requires dust control

(particulate respirator).[1]

Solubility Water (Red-light Blue), Ethanol

Soluble in polar solvents;

insoluble in non-polar

organics.[1]

578 nm (in water)

Primary peak for

spectrophotometric

quantification.[1]

Acid Stability
Precipitates blue in conc.[1]

HCl

Differentiates from other acid

dyes in qualitative analysis.[1]

Alkali Stability Turns red-light purple in NaOH

Indicator of pH sensitivity

(bathochromic/hypsochromic

shifts).[1]

LogP -1.014 (approx)

Indicates high hydrophilicity;

low bioaccumulation potential.

[1]

Part 4: Analytical Protocols
For researchers utilizing Acid Blue 161 as a tracer or studying its removal

(adsorption/degradation), the following protocols ensure data integrity.

Protocol: Spectrophotometric Quantification
Objective: Establish a calibration curve to measure Acid Blue 161 concentration in aqueous

solution.

Reagents:

Acid Blue 161 Standard (>90% purity).[1][5]

Deionized Water (Type I).[1]
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1M HCl and 1M NaOH (for pH adjustment checks).

Methodology:

Stock Solution Preparation:

Weigh exactly 100.0 mg of Acid Blue 161.[1]

Dissolve in 100 mL deionized water to create a 1000 mg/L (ppm) stock.

Note: Sonicate for 10 minutes to ensure complete dissolution of the metal complex.[1]

Spectral Scanning:

Dilute stock to 50 mg/L.[1]

Scan from 300 nm to 800 nm.[1]

Confirm

is approximately 578 nm.[1][6][7]

Calibration Curve Construction:

Prepare serial dilutions: 5, 10, 20, 40, 60 mg/L.

Measure Absorbance (A) at 578 nm.[1]

Plot A vs. Concentration (C).[1]

Validation:

must be

.[1]

Limit of Detection (LOD):

Calculated as
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, where

is the standard deviation of the blank and

is the slope.[1]

Protocol: HPLC-DAD Purity Assessment
Objective: Verify dye purity and detect uncomplexed ligands.[1]

Column: C18 Reverse Phase (e.g., 250mm x 4.6mm, 5µm).[1]

Mobile Phase A: 10 mM Ammonium Acetate (pH 6.0).[1]

Mobile Phase B: Acetonitrile.[1]

Gradient: 0-5 min (10% B), 5-20 min (10%

90% B).

Detection: Diode Array Detector (monitor 254 nm for impurities, 578 nm for analyte).[1]

Interpretation: The metal complex should elute as a single major peak.[1] Minor peaks often

represent the unmetallized ligand (Mordant Black 17) or 1:1 complexes.[1]

Part 5: Safety & Handling (E-E-A-T)
Critical Warning: Acid Blue 161 contains Chromium (Cr).[1][8] While typically bound in a stable

Cr(III) complex, degradation (thermal or chemical) can release chromium species.[1]

Hazard Identification:

H412: Harmful to aquatic life with long-lasting effects.[1]

Dust Hazard: High concentrations of dye dust can cause respiratory sensitization.[1]

PPE Requirements:

Nitrile gloves (0.11 mm min thickness).[1]
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P2/N95 Particulate Respirator (prevent inhalation of metal-complex dusts).[1]

Safety Goggles.[1][8]

Disposal: Treat as heavy metal-containing hazardous waste (Waste Code D007 in US EPA

classification if leachable Cr exceeds limits).[1][9] Do not dispose of down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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